Cas no 1806036-66-7 (Methyl 4-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-acetate)

Methyl 4-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-acetate is a specialized pyridine derivative with a trifluoromethoxy substituent, offering unique reactivity and stability in synthetic applications. Its structure combines a nitro group and a hydroxyl group, making it a versatile intermediate for pharmaceuticals and agrochemicals. The trifluoromethoxy moiety enhances lipophilicity and metabolic stability, while the ester group allows for further functionalization. This compound is particularly useful in the synthesis of heterocyclic compounds, where its electron-withdrawing and steric effects can influence regioselectivity. High purity and consistent performance make it suitable for research and industrial-scale applications requiring precise molecular modifications.
Methyl 4-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-acetate structure
1806036-66-7 structure
Product Name:Methyl 4-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-acetate
CAS No:1806036-66-7
MF:C9H7F3N2O6
MW:296.156893014908
CID:4833225
Update Time:2025-05-20

Methyl 4-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-acetate
    • Inchi: 1S/C9H7F3N2O6/c1-19-6(16)3-4-2-5(15)7(20-9(10,11)12)8(13-4)14(17)18/h2H,3H2,1H3,(H,13,15)
    • InChI Key: JIJMEZOSRNFRMU-UHFFFAOYSA-N
    • SMILES: FC(OC1C(C=C(CC(=O)OC)NC=1[N+](=O)[O-])=O)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 517
  • XLogP3: 1.4
  • Topological Polar Surface Area: 110

Methyl 4-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029094234-1g
Methyl 4-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-acetate
1806036-66-7 97%
1g
$1,504.90 2022-04-01

Additional information on Methyl 4-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-acetate

Methyl 4-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1806036-66-7): An Overview

Methyl 4-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1806036-66-7) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive 4-hydroxy, 2-nitro, and 3-(trifluoromethoxy) substituents on a pyridine ring, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of Methyl 4-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-acetate is particularly noteworthy due to the presence of the trifluoromethoxy group, which imparts unique physicochemical properties. The trifluoromethoxy moiety is known for its strong electron-withdrawing effect, which can influence the compound's reactivity and stability. Additionally, the hydroxy and nitro groups contribute to the compound's polarity and potential for hydrogen bonding, making it an interesting candidate for drug design.

Recent studies have highlighted the potential of Methyl 4-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-acetate in various biological contexts. One notable area of research is its activity as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins, a class of molecules that mediate inflammation and pain.

In addition to its anti-inflammatory properties, Methyl 4-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-acetate has shown promise in the treatment of neurodegenerative diseases. Research conducted at the University of California, San Francisco, revealed that this compound can modulate the activity of certain kinases involved in neuronal signaling pathways. Specifically, it was found to inhibit glycogen synthase kinase-3 (GSK-3), an enzyme implicated in the pathogenesis of Alzheimer's disease and other neurodegenerative disorders.

The pharmacokinetic properties of Methyl 4-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-acetate have also been extensively studied. Its high lipophilicity and low molecular weight make it an attractive candidate for oral administration. Preclinical studies have shown that this compound exhibits good bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing regimens.

To further explore its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of Methyl 4-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-acetate in various disease models. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings suggest that this compound may have a favorable safety profile, making it a viable option for further development.

In conclusion, Methyl 4-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1806036-66-7) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.

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